2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 2,2-dimethyl-3-(1,3-thiazol-5-yl)propanal
• InChI: InChI=1S/C8H11NOS/c1-8(2,5-10)3-7-4-9-6-11-7/h4-6H,3H2,1-2H3
• InChI Key: RFGUIDJRPJOHKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CN=CS1)C=O

Description

2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal is a thiazole-containing aldehyde with the molecular formula C₉H₁₃NOS and a molecular weight of 183.27 g/mol . The compound features a central propanal backbone substituted with two methyl groups at the second carbon and a 1,3-thiazol-5-yl moiety at the third carbon. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, contributes to its electronic and steric properties.

Preparation Methods

The synthesis of 2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal typically involves the reaction of appropriate thiazole derivatives with aldehydes under controlled conditions. One common method includes the use of thiazole-5-carboxaldehyde as a starting material, which undergoes a condensation reaction with 2,2-dimethylpropanal in the presence of a suitable catalyst. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions .

Scientific Research Applications

2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds.

Industry: It is used in the production of various chemicals and materials, including dyes and polymers

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring’s aromaticity and electron distribution play a crucial role in its binding affinity and reactivity. The compound can modulate biological pathways by inhibiting or activating specific enzymes, leading to various physiological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogues of 2,2-dimethyl-3-(1,3-thiazol-5-yl)propanal, highlighting differences in substituents, functional groups, and biological or chemical relevance:

Compound Name	Molecular Formula	Key Substituents/Features	Molecular Weight (g/mol)	Notable Properties/Applications	Reference
2,2-Dimethyl-3-(1,3-thiazol-5-yl)propanal	C₉H₁₃NOS	Propanal backbone, thiazol-5-yl, dimethyl	183.27	Aldehyde reactivity, potential bioactivity
3-[2-(4-Propylpiperazin-1-yl)-1,3-thiazol-5-yl]propan-1-amine	C₁₃H₂₃N₃S	Thiazol-5-yl, propylpiperazine, amine terminus	277.41	Histamine H3 receptor ligand (CNS applications)
3-(Dimethylamino)-1-(2,4-dimethyl-1,3-thiazol-5-yl)prop-2-ene-1-one	C₁₀H₁₄N₂OS	Thiazol-5-yl, dimethylamino, α,β-unsaturated ketone	222.30	Precursor for pyrazoles/pyrimidines; antimicrobial activity
4-(Benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one	C₂₀H₁₆N₃OS	Benzothiazole, pyrazolone, allyl, phenyl	346.43	Structural studies, potential photophysical applications
5-Ethyl-4-methyl-2-(propan-2-yl)-1,3-thiazole	C₉H₁₅NS	Thiazole, ethyl, methyl, isopropyl	169.29	Flavor/fragrance component (volatile thiazole)

Key Comparative Analysis

Functional Group Reactivity

• Aldehyde vs. Ketone/Amino Groups: The aldehyde group in 2,2-dimethyl-3-(1,3-thiazol-5-yl)propanal confers higher electrophilicity compared to ketones (e.g., 3-(dimethylamino)-1-(thiazol-5-yl)prop-2-ene-1-one) or amines (e.g., 3-[2-(4-propylpiperazin-1-yl)-thiazol-5-yl]propan-1-amine). This makes the compound more reactive in nucleophilic additions or condensations, relevant in synthetic chemistry .
• Thiazole vs.

Environmental Behavior

Propanal derivatives (e.g., the target compound) exhibit slower atmospheric degradation compared to ketones like acetone, as demonstrated in atmospheric studies where propanal showed less short-term variability .